1,3-difluoro-5-[2-fluoro-4-(4-propylphenyl)phenyl]benzene
CAS No.: 857048-78-3
Cat. No.: VC2689468
Molecular Formula: C21H17F3
Molecular Weight: 326.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 857048-78-3 |
|---|---|
| Molecular Formula | C21H17F3 |
| Molecular Weight | 326.4 g/mol |
| IUPAC Name | 1,3-difluoro-5-[2-fluoro-4-(4-propylphenyl)phenyl]benzene |
| Standard InChI | InChI=1S/C21H17F3/c1-2-3-14-4-6-15(7-5-14)16-8-9-20(21(24)12-16)17-10-18(22)13-19(23)11-17/h4-13H,2-3H2,1H3 |
| Standard InChI Key | ZNAHDORXAYLSFU-UHFFFAOYSA-N |
| SMILES | CCCC1=CC=C(C=C1)C2=CC(=C(C=C2)C3=CC(=CC(=C3)F)F)F |
| Canonical SMILES | CCCC1=CC=C(C=C1)C2=CC(=C(C=C2)C3=CC(=CC(=C3)F)F)F |
Introduction
The compound 1,3-difluoro-5-[2-fluoro-4-(4-propylphenyl)phenyl]benzene is a complex organic molecule that belongs to the class of fluorinated aromatic compounds. These compounds are of significant interest due to their unique properties, which make them useful in various applications such as pharmaceuticals, materials science, and organic electronics.
Synthesis and Preparation
The synthesis of fluorinated aromatic compounds often involves cross-coupling reactions, such as the Suzuki-Miyaura reaction, which allows for the formation of carbon-carbon bonds between aryl halides and boronic acids. This method is versatile and can be used to introduce various substituents, including fluorine and alkyl groups.
Example Synthesis Steps:
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Starting Materials: Aryl halides and boronic acids.
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Reaction Conditions: Typically involves a palladium catalyst, a base, and a solvent like toluene or dioxane.
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Product Isolation: Purification methods such as chromatography are used to isolate the desired compound.
Applications and Research Findings
Fluorinated compounds are explored in various fields due to their unique properties:
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Pharmaceuticals: Fluorine can enhance the bioavailability and stability of drugs.
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Materials Science: Used in the development of polymers and liquid crystals.
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Organic Electronics: Fluorinated compounds can act as electron acceptors or donors in organic photovoltaics.
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